2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C10H6FIN2O
• Molecular Weight: 316.07 g/mol
• SMILES: C1=CC(=C(C(=C1)F)C=O)N2C=C(C=N2)I
• InChI: InChI=1S/C10H6FIN2O/c11-9-2-1-3-10(8(9)6-15)14-5-7(12)4-13-14/h1-6H
• InChIKey: IKUNDFIXKIYNMP-UHFFFAOYSA-N

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Identifiers & Class

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde (CAS: 1691027-15-2) is a halogenated heterocyclic aromatic aldehyde featuring a 1,2,3-trisubstituted benzene core with fluoro (position 2), aldehyde (position 1), and 4-iodopyrazol-1-yl (position 6) substituents . With a molecular formula of C₁₀H₆FIN₂O and a molecular weight of 316.07 g/mol , this compound functions primarily as a synthetic building block in medicinal chemistry and agrochemical research. Its structural identity is confirmed by the ortho-relationship between the fluoro and aldehyde groups, which imposes a specific geometric and electronic environment distinct from its meta- and para-substituted positional isomers .

1

Ortho-fluoro/aldehyde geometry supports regiospecific building block applications

2

Orthogonal C-I (cross-coupling) and C-F (inert) handles enable sequential functionalization

3

Halogenated heterocyclic aldehyde scaffold for medicinal chemistry and agrochemical research

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde vs. Generic Analogs

The substitution pattern of 2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde creates a unique reactivity profile that generic pyrazole-benzaldehyde analogs cannot replicate. The ortho-fluoro group exerts a strong electron-withdrawing inductive effect (-I) that polarizes the adjacent aldehyde carbonyl, enhancing its electrophilicity for nucleophilic addition reactions while simultaneously deactivating the aromatic ring toward electrophilic substitution relative to non-fluorinated or meta-fluorinated analogs [1]. Concurrently, the 4-iodo substituent on the pyrazole ring provides a chemically orthogonal handle for transition metal-catalyzed cross-coupling (e.g., Sonogashira, Suzuki, Ullmann) without competing reactivity at the C-F bond, a feature absent in 4-bromo or 4-chloro analogs due to differences in bond dissociation energies and oxidative addition kinetics [2]. Procurement of positional isomers (e.g., 3- or 4-substituted benzaldehydes) or halogen variants fundamentally alters the electronic landscape and synthetic trajectory, rendering them non-interchangeable in multistep synthetic sequences where regiospecificity is critical.

Target Compound 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde

Positional Isomers (3- or 4-substituted)

Altered electronic landscape and regiospecificity may shift synthetic trajectory and reactivity profile.

Target Compound 4-Iodo substituent (C-I bond)

Bromo or Chloro Analogs

Lower oxidative addition rates may require harsher coupling conditions, risking sensitive functional groups.

• [1] Giornal, F. et al. Synthesis of diversely fluorinated pyrazoles as novel active agrochemical ingredients. Journal of Fluorine Chemistry, 2013, 152, 2-11. View Source
• [2] Jitchati, R. et al. Selective Incorporation of Fluorine in Pyrazoles. European Journal of Organic Chemistry, 2015, 2015(20), 4386-4396. View Source

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Differentiation Evidence

Ortho-Fluoro Enhances Calculated Lipophilicity

The introduction of a fluorine atom at the ortho position of the benzaldehyde ring increases the calculated partition coefficient (SlogP) relative to the non-fluorinated analog 2-(4-iodo-1H-pyrazol-1-yl)benzaldehyde, a parameter critical for predicting membrane permeability and oral bioavailability in drug discovery programs [1].

Calculated Lipophilicity

Data to verify

SlogP 3.6361 (calc.)
MW +18.0 vs non-fluorinated analog

Supports lipophilicity SAR exploration

In silico prediction; experimental logD not reported

Evidence Dimension	Calculated Lipophilicity (SlogP / LogP)
Target Compound Data	LogP: 1.2; SlogP: 3.6361 (calculated)
Comparator Or Baseline	2-(4-Iodo-1H-pyrazol-1-yl)benzaldehyde: Molecular Weight 298.08 g/mol, no fluorine substituent
Quantified Difference	Target compound molecular weight increased by 18.0 g/mol (316.07 vs. 298.08); enhanced lipophilicity attributed to fluorine incorporation.
Conditions	In silico calculation using molecular property prediction algorithms.

Why This Matters

Procurement of the fluorinated analog enables exploration of enhanced lipophilicity SAR without additional synthetic steps, streamlining lead optimization campaigns.

• [1] MMsINC Database. Predicted properties for 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde. Università degli Studi di Padova. View Source

Ortho-Fluoro Geometry and Carbonyl Electrophilicity

The proximity of the electron-withdrawing fluoro substituent to the aldehyde group in the target compound creates an enhanced electrophilic carbonyl center compared to the meta-fluorinated isomer 3-fluoro-4-(4-iodo-1H-pyrazol-1-yl)benzaldehyde . The ortho-fluoro effect results from through-space electrostatic and inductive polarization of the carbonyl π-system, which is geometrically impossible in the meta isomer.

Carbonyl Electrophilicity

Class-level inference

Ortho-F polarizes carbonyl via through-space inductive effect; meta-F does not

Supports electrophilicity context review

Qualitative comparison; reaction outcome depends on substrate

Evidence Dimension	Carbonyl Electrophilicity (Qualitative Reactivity)
Target Compound Data	Ortho-fluoro substitution pattern: 2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde
Comparator Or Baseline	3-Fluoro-4-(4-iodo-1H-pyrazol-1-yl)benzaldehyde (meta-fluoro isomer)
Quantified Difference	Qualitative difference: Ortho-fluoro exerts stronger polarization of the carbonyl group via through-space inductive effect, increasing reactivity toward nucleophiles such as amines and hydrazines. Meta-fluoro exerts primarily resonance electron donation, reducing carbonyl polarization.
Conditions	Comparative analysis based on established ortho-fluorobenzaldehyde reactivity principles in organic synthesis.

Why This Matters

Researchers requiring a more reactive aldehyde electrophile for imine or hydrazone formation should select the ortho-fluoro isomer; procurement of the meta isomer would result in slower, potentially incomplete condensation reactions.

4-Iodo Substituent: Superior Cross-Coupling Reactivity

The 4-iodo substituent on the pyrazole ring serves as a more reactive partner in palladium-catalyzed cross-coupling reactions compared to the corresponding 4-bromo or 4-chloro analogs, enabling milder reaction conditions and higher yields in Sonogashira, Suzuki-Miyaura, and Ullmann-type couplings [1]. The differential reactivity stems from the lower carbon-iodine bond dissociation energy (C-I: ~57 kcal/mol) relative to C-Br (~68 kcal/mol) and C-Cl (~81 kcal/mol), facilitating oxidative addition to Pd(0) catalysts [2].

Cross-Coupling Reactivity

Class-level inference

C-I ~57 kcal/mol vs C-Br ~68, C-Cl ~81; faster oxidative addition to Pd(0)

Supports cross-coupling reactivity review

Reaction condition-dependent; catalyst system influences relative rates

Evidence Dimension	Cross-Coupling Reactivity (Relative Oxidative Addition Rate)
Target Compound Data	4-Iodo substituent: 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde (C-I bond present)
Comparator Or Baseline	4-Bromo analog: 2-Fluoro-6-(4-bromo-1H-pyrazol-1-yl)benzaldehyde; 4-Chloro analog: 2-Fluoro-6-(4-chloro-1H-pyrazol-1-yl)benzaldehyde
Quantified Difference	Relative oxidative addition rates to Pd(0): I > Br >> Cl. C-I bond dissociation energy is ~57 kcal/mol, compared to ~68 kcal/mol for C-Br and ~81 kcal/mol for C-Cl. This enables coupling at lower temperatures (e.g., room temperature vs. 60-80°C) and with lower catalyst loadings.
Conditions	Palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira, Ullmann) in organic synthesis.

Why This Matters

Procurement of the iodo analog is essential for synthetic sequences requiring late-stage diversification under mild conditions; bromo or chloro analogs may necessitate harsher conditions that compromise acid- or base-sensitive functional groups elsewhere in the molecule.

• [1] Jitchati, R. et al. Selective Incorporation of Fluorine in Pyrazoles. European Journal of Organic Chemistry, 2015, 2015(20), 4386-4396. View Source
• [2] Bentham Science. Synthesis of 4-iodopyrazoles: A Brief Review. Current Organic Synthesis. View Source

2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde: Key Applications

Lead Optimization via Enhanced Lipophilicity

The ortho-fluoro substituent increases the calculated lipophilicity (SlogP = 3.6361) compared to the non-fluorinated parent scaffold [1]. This property makes 2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde a preferred building block for medicinal chemists seeking to modulate logD, membrane permeability, and metabolic stability of drug candidates without altering the core pharmacophore. The fluorine atom can also serve as a metabolically stable bioisostere for hydrogen, potentially blocking oxidative metabolism at the ortho position.

Late-Stage Diversification for Kinase Inhibitor Libraries

The 4-iodopyrazole moiety functions as a versatile handle for Pd-catalyzed cross-coupling reactions under mild conditions [2]. This enables the parallel synthesis of diverse analog libraries through late-stage functionalization of a common advanced intermediate. In kinase inhibitor programs, where pyrazole cores frequently serve as hinge-binding motifs, the iodo substituent allows for rapid exploration of solvent-exposed vector diversity without resynthesizing the entire scaffold. This application leverages the superior oxidative addition kinetics of the C-I bond relative to C-Br or C-Cl alternatives [2].

Agrochemical Discovery with Fluorinated Pyrazoles

Fluorinated pyrazoles constitute a privileged scaffold in modern agrochemicals due to their enhanced metabolic stability and bioavailability [3]. 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde serves as a dual-functional building block wherein the aldehyde group enables condensation with hydrazines or amines to form Schiff base derivatives, while the 4-iodo substituent permits subsequent diversification. This orthogonal reactivity profile supports the modular assembly of screening libraries for fungicide, herbicide, or insecticide discovery programs where fluorine incorporation has been shown to improve field half-life and target site binding.

Orthogonal Functionalization for Total Synthesis

The combination of a C-F bond (resistant to nucleophilic substitution) and a C-I bond (highly reactive in cross-coupling) within the same molecule provides chemists with orthogonal handles for sequential functionalization [2]. In total synthesis campaigns, this allows for the selective elaboration of the pyrazole ring via the iodo position while preserving the fluorinated benzaldehyde moiety for later-stage transformations such as reductive amination or Wittig olefination. This orthogonal reactivity is a direct consequence of the differential bond strengths and is not available in analogs lacking the fluoro/iodo combination.

Application

Selection Property

Validation Focus

Lipophilicity SAR exploration

Calculated SlogP context

Experimental logD / permeability assays

Kinase inhibitor library synthesis

Pd-catalyzed cross-coupling handle

Oxidative addition conditions and coupling scope

Fluorinated pyrazole scaffold studies

Aldehyde/iodo orthogonal reactivity

Field stability and target binding assays

Sequential functionalization routes

C-F / C-I orthogonal handles

Chemoselective transformation conditions

• [1] MMsINC Database. Predicted properties for 2-Fluoro-6-(4-iodo-1H-pyrazol-1-yl)benzaldehyde. Università degli Studi di Padova. View Source
• [2] Jitchati, R. et al. Selective Incorporation of Fluorine in Pyrazoles. European Journal of Organic Chemistry, 2015, 2015(20), 4386-4396. View Source
• [3] Giornal, F. et al. Synthesis of diversely fluorinated pyrazoles as novel active agrochemical ingredients. Journal of Fluorine Chemistry, 2013, 152, 2-11. View Source